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Compound of Interest

Compound Name: Fmoc-D-Met-OH

Cat. No.: B1141987 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a commitment to safety and environmental stewardship. The proper

handling and disposal of chemical reagents like Fmoc-D-Met-OH are paramount to ensuring a

safe laboratory environment and minimizing ecological impact. This guide provides a

comprehensive, step-by-step protocol for the safe disposal of Fmoc-D-Met-OH, aligning with

best practices in laboratory safety and chemical waste management. Adherence to these

procedures is crucial for regulatory compliance and the well-being of laboratory personnel.

Essential Safety and Handling Information
Before initiating any disposal procedures, it is critical to be familiar with the hazard profile of

Fmoc-D-Met-OH. While a specific Safety Data Sheet (SDS) for the D-isomer may not always

be readily available, the data for the L-isomer, Fmoc-L-Met-OH, provides crucial safety

information. It is prudent to handle both enantiomers with the same level of caution.

Quantitative Safety Data Summary

The following table summarizes the aggregated GHS hazard classifications for Fmoc-Met-OH.

This information underscores the importance of appropriate personal protective equipment

(PPE) and careful handling.
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Hazard Classification
GHS Hazard Statement
Code

Percentage of
Notifications

Respiratory Irritation H335 50%

Skin Irritation H315 37.5%

Serious Eye Irritation H319 37.5%

Harmful if Swallowed H302 12.5%

Harmful in Contact with Skin H312 12.5%

Harmful if Inhaled H332 12.5%

Data based on aggregated GHS information from multiple sources for Fmoc-Met-OH.[1]

Recommended Personal Protective Equipment (PPE)

To mitigate exposure risks when handling Fmoc-D-Met-OH for disposal, the use of appropriate

PPE is mandatory.

Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn to prevent

skin contact.

Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin

contamination.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved N95-type

particle filter respirator is recommended.

Step-by-Step Disposal Protocol for Fmoc-D-Met-OH
The cardinal rule for the disposal of Fmoc-D-Met-OH and its associated waste is to treat them

as hazardous chemical waste.[2] Under no circumstances should this chemical or its solutions

be disposed of down the drain or in regular solid waste containers.[2][3]
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Experimental Protocol: Waste Segregation and
Collection
This protocol details the methodology for the safe segregation and collection of solid and liquid

waste containing Fmoc-D-Met-OH.

1. Waste Identification and Segregation:

Keep Fmoc-D-Met-OH waste separate from other chemical waste streams to prevent
unintended reactions.[3]

2. Solid Waste Collection:

Collect unreacted solid Fmoc-D-Met-OH and any contaminated disposable items (e.g.,
weighing boats, gloves, paper towels) in a designated, clearly labeled, and sealable
container for solid chemical waste.[3]

3. Liquid Waste Collection:

Solutions containing Fmoc-D-Met-OH, such as those from peptide synthesis deprotection
steps (e.g., with piperidine in DMF), must be collected in a separate, labeled, and sealed
container for liquid chemical waste.[2][3]
Depending on the solvents used, this waste may be classified as halogenated or non-
halogenated solvent waste.

4. Containerization:

Use containers that are chemically resistant and can be securely sealed to prevent leaks or
spills.
Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
"Fmoc-D-Met-OH," and any other identifiers required by your institution's environmental
health and safety (EHS) program.[4]

5. Temporary Storage:

Store the sealed waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.[4] Follow your institution's guidelines for the temporary storage
of chemical waste.
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6. Final Disposal:

All waste containers must be disposed of through your institution's certified chemical waste
disposal program.[3] Ensure that the disposal process adheres to all local, state, and federal
regulations for hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Fmoc-D-Met-
OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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